Cas no 1207057-93-9 (3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• CAS No: 1207057-93-9
• MF: C₁₉H₁₇N₅S
• MW: 347.436781644821
• CID: 5924860
• PubChem ID: 45502251
• Update Time: 2025-05-24

3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• 4-methyl-1-(4-methylphenyl)-7-(pyridin-3-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• 4-methyl-7-((pyridin-3-ylmethyl)thio)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyridazine
• AKOS024509956
• 1207057-93-9
• 3-({[4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine
• F5481-1972
• CCG-311760

• Inchi： 1S/C19H17N5S/c1-13-5-7-16(8-6-13)24-18-17(11-21-24)14(2)22-23-19(18)25-12-15-4-3-9-20-10-15/h3-11H,12H2,1-2H3
• InChI Key： OUHYNGYMYAQIHH-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CN=C2)=NN=C(C)C2C=NN(C3=CC=C(C)C=C3)C1=2

Computed Properties

• Exact Mass: 347.12
• Monoisotopic Mass: 347.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2
• XLogP3: 3.2

Additional information on 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine

Introduction to 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine (CAS No: 1207057-93-9)

3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1207057-93-9, represents a fusion of multiple heterocyclic scaffolds, including pyridine, pyrazole, and pyridazine, which are well-known for their role in drug discovery and development. The presence of a 4-methylphenyl substituent and a 1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl moiety adds layers of complexity and functionality, making it a promising candidate for further exploration in medicinal chemistry.

The compound's structure is characterized by a central pyridine ring that is linked to a sulfanyl-substituted pyrazolo[3,4-d]pyridazine fragment. This arrangement not only imparts unique electronic properties but also suggests potential interactions with biological targets. The 4-methylphenyl group, in particular, is a common pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and selectivity. The sulfanyl group at the 7-position of the pyrazolo[3,4-d]pyridazine ring further contributes to the compound's potential reactivity and interaction with biological systems.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their applications in pharmaceuticals. The combination of pyridine and pyrazole derivatives has been particularly fruitful in this regard. Pyrazole derivatives are known for their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Similarly, pyridazine compounds have shown promise in various therapeutic areas due to their ability to modulate enzyme activity and signal transduction pathways. The compound under discussion integrates these two classes of heterocycles, creating a molecule with potentially enhanced biological activity.

The synthesis of 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the pyrazolo[3,4-d]pyridazine core through cyclocondensation reactions followed by functionalization with the sulfanyl group and the 4-methylphenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological profile of this compound has been the subject of several studies aimed at elucidating its potential therapeutic applications. Initial in vitro assays have suggested that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, preliminary data indicate that it might interfere with kinases and other signaling molecules involved in cancer progression. Additionally, its ability to interact with bacterial enzymes has raised interest in its potential as an antimicrobial agent.

The development of new drugs often relies on understanding the three-dimensional structure of target proteins at an atomic level. Computational methods such as molecular docking have been instrumental in predicting how this compound might bind to its intended targets. By simulating interactions with proteins like kinases and transcription factors, researchers can gain insights into its mechanism of action and optimize its design for better efficacy.

In vivo studies are crucial for validating the biological activity observed in vitro and assessing the compound's safety profile. Animal models have been used to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies help determine whether the compound is suitable for further development into a clinical candidate. If promising results are obtained from these preclinical studies, the next step would be to proceed with clinical trials in humans.

The field of medicinal chemistry is constantly evolving with new methodologies and technologies emerging regularly. Advances in high-throughput screening (HTS) have enabled researchers to rapidly test thousands of compounds against various biological targets. This approach has led to the discovery of several novel drug candidates over the years. Similarly, improvements in synthetic chemistry have made it possible to construct complex molecules with greater ease and precision.

The unique structural features of 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine make it an intriguing subject for further research. Its potential applications in treating various diseases could be significantly expanded by modifying its chemical structure or exploring new synthetic pathways. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full therapeutic potential.

In conclusion, 3-({4-methyl-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine represents a promising lead compound for drug discovery due to its complex architecture and potential biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its properties for therapeutic use. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.